Cas no 60612-00-2 (4,4-diethoxycyclohexan-1-one)

4,4-Diethoxycyclohexan-1-one is a cyclic ketone derivative featuring two ethoxy substituents at the 4-position of the cyclohexanone ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate for the preparation of more complex structures. The presence of the diethoxy group enhances its reactivity in nucleophilic addition and condensation reactions, making it valuable for constructing heterocycles and functionalized cyclohexane derivatives. Its stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. The compound is particularly useful in pharmaceutical and agrochemical research, where modified cyclohexanone scaffolds are often required.

4,4-diethoxycyclohexan-1-one structure

Product Name:4,4-diethoxycyclohexan-1-one

CAS No:60612-00-2

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:2102624

PubChem ID:14744528

Update Time:2025-06-07

4,4-diethoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 4,4-Diethoxy-cyclohexanone
- 4,4-diethoxycyclohexan-1-one
- Cyclohexanone, 4,4-diethoxy-
- 4,4-diethoxycyclohexanone
- DVNMWQDUUKBGJR-UHFFFAOYSA-N
- SCHEMBL5347698
- AKOS006320465
- 60612-00-2
- MDL： MFCD18762118
- Inchi： 1S/C10H18O3/c1-3-12-10(13-4-2)7-5-9(11)6-8-10/h3-8H2,1-2H3
- InChI Key： DVNMWQDUUKBGJR-UHFFFAOYSA-N
- SMILES： O(CC)C1(CCC(CC1)=O)OCC

Computed Properties

Exact Mass: 186.125594432Da
Monoisotopic Mass: 186.125594432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 35.5Å²

4,4-diethoxycyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-1G	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	1g	￥ 1,920.00	2023-03-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-100mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	100mg	￥626.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-250mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	250mg	￥835.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-500mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	500mg	￥1397.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-1g	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	1g	￥2095.0	2024-04-18
Ambeed	A760382-1g	Cyclohexanone, 4,4-diethoxy-	60612-00-2	98%	1g	$274.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-100.0mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	100.0mg	￥563.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-250.0mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	250.0mg	￥752.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-500.0mg	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	500.0mg	￥1257.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92026-1.0g	4,4-diethoxycyclohexan-1-one	60612-00-2	95%	1.0g	￥1886.0000	2025-04-11